Cas no 873336-52-8 (3,7-Dioxa-9-azabicyclo[3.3.1]nonane)

• Product Name: 3,7-Dioxa-9-azabicyclo[3.3.1]nonane
• CAS No: 873336-52-8
• MF: C₆H₁₁NO₂
• MW: 129.157041788101
• CID: 4663411
• PubChem ID: 11528433
• Update Time: 2025-10-31

3,7-Dioxa-9-azabicyclo[3.3.1]nonane Chemical and Physical Properties

Names and Identifiers

• 3,7-dioxa-9-azabicyclo[3.3.1]nonane
• NE51492
• 3,7-Dioxa-9-aza-bicyclo[3.3.1]nonane
• Z2143576549
• 3,7-Dioxa-9-azabicyclo[3.3.1]nonane

• Inchi： 1S/C6H11NO2/c1-5-2-9-4-6(7-5)3-8-1/h5-7H,1-4H2
• InChI Key： NHUACECKDDIIEA-UHFFFAOYSA-N
• SMILES： O1CC2COCC(C1)N2

Computed Properties

• Exact Mass: 129.078978594 g/mol
• Monoisotopic Mass: 129.078978594 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 87.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 30.5
• Molecular Weight: 129.16

Additional information on 3,7-Dioxa-9-azabicyclo[3.3.1]nonane

Professional Introduction to Compound with CAS No. 873336-52-8 and Product Name: 3,7-Dioxa-9-azabicyclo[3.3.1]nonane

The compound identified by the CAS number 873336-52-8 and the product name 3,7-Dioxa-9-azabicyclo[3.3.1]nonane represents a significant advancement in the field of medicinal chemistry and pharmaceutical research. This bicyclic amine derivative has garnered considerable attention due to its unique structural framework and potential biological activities. The compound belongs to a class of molecules that exhibit promising properties for further development into therapeutic agents, particularly in addressing complex biological targets.

The molecular structure of 3,7-Dioxa-9-azabicyclo[3.3.1]nonane is characterized by a bicyclic system consisting of a nine-membered ring that incorporates both oxygen and nitrogen atoms at the 3 and 7 positions, respectively. This arrangement creates a rigid scaffold with specific steric and electronic properties that are conducive to interactions with biological macromolecules. The presence of both oxygen and nitrogen atoms in the ring also contributes to the compound's overall hydrogen bonding capacity, which is a critical factor in drug-receptor binding affinity.

In recent years, there has been growing interest in the development of novel scaffolds that can modulate biological pathways with high specificity. The bicyclic structure of 3,7-Dioxa-9-azabicyclo[3.3.1]nonane offers several advantages over traditional linear or planar molecules. The constrained geometry of the bicyclic system can enhance binding selectivity by optimizing the orientation of key functional groups relative to the target site. This feature is particularly important in drug design, where minimizing off-target effects is crucial for improving therapeutic efficacy and safety.

One of the most compelling aspects of 3,7-Dioxa-9-azabicyclo[3.3.1]nonane is its potential as a lead compound for further derivatization and optimization. The oxygen and nitrogen atoms within the ring provide multiple sites for functionalization, allowing chemists to explore various chemical modifications that could enhance pharmacological properties such as solubility, metabolic stability, and bioavailability. These attributes make it an attractive candidate for use in structure-based drug design initiatives aimed at developing next-generation therapeutics.

Recent studies have begun to explore the pharmacological profile of 3,7-Dioxa-9-azabicyclo[3.3.1]nonane and its derivatives using both computational modeling and experimental approaches. Computational studies have suggested that this compound may exhibit interactions with enzymes and receptors involved in inflammatory pathways, making it a promising candidate for treating conditions such as arthritis or inflammatory bowel disease. Experimental investigations have also shown preliminary evidence of activity against certain bacterial pathogens, indicating potential applications in antimicrobial therapy.

The synthesis of 3,7-Dioxa-9-azabicyclo[3.3.1]nonane presents unique challenges due to its complex three-dimensional structure. Traditional synthetic routes often require multi-step processes involving sophisticated cyclization reactions and careful control of reaction conditions to achieve high yields and purity. However, advances in synthetic methodologies have made it increasingly feasible to produce this compound on a scalable basis, opening up possibilities for further exploration in both academic research and industrial applications.

The future prospects for 3,7-Dioxa-9-azabicyclo[3.3.1]nonane are closely tied to ongoing research efforts aimed at uncovering new biological functions and developing innovative drug candidates based on its scaffold. Collaborative projects between medicinal chemists, biochemists, and pharmacologists are expected to yield valuable insights into how this compound can be optimized for therapeutic use. Additionally, computational techniques such as molecular dynamics simulations and virtual screening are being employed to accelerate the discovery process by identifying promising derivatives before they are synthesized in the lab.

In conclusion,873336-52-8 represents a significant contribution to the field of medicinal chemistry through its unique structural features and potential biological activities。The product name _ underscores its importance as a versatile scaffold for drug development。With continued research efforts，this compound holds great promise for addressing unmet medical needs across various therapeutic areas。The combination of computational insights，experimental validation，and innovative synthetic strategies ensures that _ will remain at the forefront of pharmaceutical innovation for years to come。